Cas no 132473-12-2 (1,5-Dioxaspiro[5.5]undecane-2,4-dione, 3-(2-methylpropylidene)-)

1,5-Dioxaspiro[5.5]undecane-2,4-dione, 3-(2-methylpropylidene)- structure
132473-12-2 structure
Product Name:1,5-Dioxaspiro[5.5]undecane-2,4-dione, 3-(2-methylpropylidene)-
CAS No:132473-12-2
MF:C13H18O4
MW:238.279624462128
CID:1230943
PubChem ID:14906878
Update Time:2025-04-20

1,5-Dioxaspiro[5.5]undecane-2,4-dione, 3-(2-methylpropylidene)- Chemical and Physical Properties

Names and Identifiers

    • 1,5-Dioxaspiro[5.5]undecane-2,4-dione, 3-(2-methylpropylidene)-
    • 3-(2-methylpropylidene)-1,5-dioxaspiro[5.5]undecane-2,4-dione
    • 132473-12-2
    • DTXSID00565225
    • Inchi: 1S/C13H18O4/c1-9(2)8-10-11(14)16-13(17-12(10)15)6-4-3-5-7-13/h8-9H,3-7H2,1-2H3
    • InChI Key: PKXFIJBMZYWKFH-UHFFFAOYSA-N
    • SMILES: O1C(/C(=C\C(C)C)/C(=O)OC21CCCCC2)=O

Computed Properties

  • Exact Mass: 238.12054
  • Monoisotopic Mass: 238.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent